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Compound of Interest

Compound Name: 5-Hydroxyvanillin

Cat. No.: B181199

Essential Safety and Handling Guide for 5-
Hydroxyvanillin

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
5-Hydroxyvanillin. Adherence to these procedures is essential for ensuring laboratory safety
and operational integrity.

Key Physical and Chemical Properties

A summary of the key quantitative data for 5-Hydroxyvanillin is presented below for easy
reference.
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Property Value

Molecular Formula CsHsOa

Molecular Weight 168.15 g/mol [1][2]

Melting Point 131-134 °CJ3]

Boiling Point 339.9 £ 37.0 °C (Predicted)[3]

Appearance Off-white to gray or yellow crystalline solid[1][3]
Solubility Soluble in DMSO (= 150 mg/mL)[1]

Relative Density 1.378 + 0.06 g/cm3 (Predicted)[3]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 5-Hydroxyvanillin to mitigate risks of skin, eye,
and respiratory irritation. The following table outlines the recommended PPE.
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PPE Category

Item

Standard/Specification

Hand Protection

Chemical-resistant gloves

Nitrile or Neoprene gloves are
recommended for handling
aromatic aldehydes.[4][5][6][7]
Butyl gloves also offer
protection against a wide
variety of aldehydes.[4][5]

Eye Protection

Safety glasses with side

shields or Goggles

Must be worn at all times.

Respiratory Protection

NIOSH-approved respirator

A minimum of an N95 filtering
facepiece respirator is
recommended for handling fine
powders.[8] For activities with
a higher potential for
aerosolization, a higher level of
protection, such as a full-
facepiece respirator with
appropriate cartridges, should
be considered.[8][9]

Body Protection

Laboratory coat

A standard lab coat is required.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 5-Hydroxyvanillin is crucial for safety and experimental

Success.
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Preparation

1. Designate Work Area
Ensure a well-ventilated area, preferably a chemical fume hood.

l

2. Assemble Materials
Gather 5-Hydroxyvanillin, necessary solvents, and equipment.

3. Don Appropriate PPE
Refer to the PPE table above.

Enter Handling Phase

Handling

4. Weighing
Carefully weigh the required amount of 5-Hydroxyvanillin.

;

5. Dissolution
Add the powder to the appropriate solvent under agitation.

6. Reaction/Use
Proceed with the intended experimental procedure.

Enter Cleanup Phase

Cleanup & Storage
7. Decontaminate Work Area
Wipe down surfaces with an appropriate solvent.

;

8. Segregate & Label Waste
Follow the disposal plan outlined below.

l

9. Store Unused Chemical
Store in a tightly sealed container in a cool, dry place.

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 5-Hydroxyvanillin.
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Disposal Plan: Step-by-Step Waste Management

Proper disposal of 5-Hydroxyvanillin and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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Waste Collection

1. Solid Waste 2. Liquid Waste
Collect unused 5-Hydroxyvanillin and contaminated items (e.g., weigh boats, gloves) in a designated, labeled container. Collect solutions containing 5-Hydroxyvanillin in a separate, labeled, and sealed container.

Labeling

3. Labeling Requirements
Clearly label waste containers with 'Hazardous Waste,' the chemical name (5-Hydroxyvanillin), and the approxi {

4

4. Temporary Storage
Store waste containers in a designated satellite accumulation area, away from incompatible chemicals.

Disposal

Y

5. Arrange for Pickup
Contact your institution's Environmental Health and Safety (EHS) office to schedule a hazardous waste pickup.

Click to download full resolution via product page

Caption: A procedural diagram for the proper disposal of 5-Hydroxyvanillin waste.
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Experimental Protocols: Synthesis of 5-
Hydroxyvanillin from 5-lodovanillin

The following protocol details a common method for the synthesis of 5-Hydroxyvanillin.[10]
[11]

Materials:

e 5-lodovanillin

e Hydrated cupric sulphate

¢ 4 N Sodium hydroxide solution

e Concentrated hydrochloric acid

o Ether or Ethyl acetate (for extraction)

e Benzene or Toluene (for recrystallization)
¢ Anhydrous magnesium sulfate
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 5-lodovanillin (2.8 g), hydrated cupric sulphate (1.6 g), and 4 N sodium
hydroxide solution (76 ml).[10][11] An inert atmosphere (e.g., nitrogen) is recommended.[10]
[11]

o Reflux: Heat the mixture to reflux (approximately 105°C) with continuous stirring for 4.5
hours.[10][11]

o Cooling and Filtration: After the reflux period, cool the mixture to 60-70°C and filter it under
suction to remove solid residues. Wash the residue with hot water.[10][11]

 Acidification: Cool the alkaline filtrate to 10°C. While stirring continuously, slowly add
concentrated hydrochloric acid dropwise to acidify the solution to a pH of 3-4. Maintain the
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temperature below 25°C during this process.[10][11]

o Extraction: Extract the resulting mixture with a suitable organic solvent such as ether or ethyl
acetate. Continuous extraction for several hours may be necessary for optimal yield.[10][11]

e Drying and Evaporation: Dry the organic extract over anhydrous magnesium sulfate.
Remove the solvent by evaporation to obtain the crude product.[10][11]

o Recrystallization: Purify the crude 5-Hydroxyvanillin by recrystallization from a suitable
solvent like benzene or toluene to yield the final product.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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